Cas no 5932-79-6 (4-Nonanol)
4-Nonanol structure
Product Name:4-Nonanol
CAS No:5932-79-6
MF:C9H20O
MW:144.254503250122
MDL:MFCD00021950
CID:85488
PubChem ID:87573689
Update Time:2025-04-18
4-Nonanol Chemical and Physical Properties
Names and Identifiers
-
- 4-Nonanol
- n-Amyl n-propyl carbinol~n-Pentyl n-propyl carbinol
- 4-NONYL ALCOHOL
- Amylpropylcarbinol
- nonan-4-ol
- PENTYL PROPYL CARBINOL
- Propylamylcarbinol
- Propyl-n-amyl-carbinol
- Propylpentylcarbinol
- Pentylpropylcarbinol
- 4-Nonanol, (S)-
- (S)-4-Nonanol
- N-Propyl-N-Pentylcarbinol
- 4-Nonanol, (4S)-
- 4-Nonanol, (R)-
- n-Amyl n-propyl carbinol
- n-Pentyl n-propyl carbinol
- IXUOEGRSQCCEHB-UHFFFAOYSA-N
- N0336
- FT-0619313
- CHEBI:195605
- 4-hydroxynonane
- NS00047394
- DTXSID60884202
- 5932-79-6
- CS-0454124
- SCHEMBL510814
- D91683
- MFCD00021950
- AI3-37212
- EINECS 227-679-8
- AKOS009156750
-
- MDL: MFCD00021950
- Inchi: 1S/C9H20O/c1-3-5-6-8-9(10)7-4-2/h9-10H,3-8H2,1-2H3
- InChI Key: IXUOEGRSQCCEHB-UHFFFAOYSA-N
- SMILES: OC(CCC)CCCCC
- BRN: 1719438
Computed Properties
- Exact Mass: 144.15100
- Monoisotopic Mass: 144.151415
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 61.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 20.2
Experimental Properties
- Color/Form: Not determined
- Density: 0,82 g/cm3
- Melting Point: 6.15°C (estimate)
- Boiling Point: 193°C
- Flash Point: 192-195°C
- Refractive Index: 1.4300
- Solubility: 0.374g/l insoluble
- PSA: 20.23000
- LogP: 2.72770
- Solubility: Not determined
4-Nonanol Security Information
- Prompt:warning
- Hazard Statement: H227-H320
- Warning Statement: P210-P264-P280-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36/37/39
- Risk Phrases:R36/37/38
- Safety Term:S24/25
- TSCA:Yes
4-Nonanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | N0336-10g |
4-Nonanol |
5932-79-6 | 98.0%(GC) | 10g |
¥875.0 | 2022-06-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N56610-2g |
4-NONANOL |
5932-79-6 | 95% | 2g |
¥128.0 | 2022-04-27 | |
| abcr | AB124941-5 g |
4-Nonanol, 95%; . |
5932-79-6 | 95% | 5 g |
€146.80 | 2023-07-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N849575-50g |
4-Nonanol |
5932-79-6 | 95% | 50g |
2,227.00 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | N0336-5G |
4-Nonanol |
5932-79-6 | >98.0%(GC) | 5g |
¥520.00 | 2024-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | N0336-10G |
4-Nonanol |
5932-79-6 | >98.0%(GC) | 10g |
¥875.00 | 2024-04-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N159699-10G |
4-Nonanol |
5932-79-6 | 98% | 10g |
¥188.90 | 2023-09-01 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-277586-5 g |
4-Nonanol, |
5932-79-6 | 5g |
¥1,497.00 | 2023-07-11 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | A19496-10g |
4-Nonanol, 95% |
5932-79-6 | 95% | 10g |
¥310.00 | 2023-02-28 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | A19496-50g |
4-Nonanol, 95% |
5932-79-6 | 95% | 50g |
¥2181.00 | 2023-02-28 |
4-Nonanol Related Literature
-
Gowravaram Sabitha,Allu Senkara Rao,J. S. Yadav Org. Biomol. Chem. 2013 11 7218
-
2. Structural isomerism and flow birefringence of octanol, nonanol and decanolJ. V. Champion,G. H. Meeten,M. D. R. Tench Trans. Faraday Soc. 1971 67 3230
-
Kai Cai,Huina Zhao,Zhangmin Xiang,Bin Cai,Wenjie Pan,Bo Lei Anal. Methods 2014 6 7006
-
Dong Wang,Zhenyu Liu,Qingya Liu RSC Adv. 2019 9 18941
-
5. Synthetic study on 1,3-polyols. An efficient enantioselective synthesis of tarchonanthuslactoneYuji Mori,Makoto Suzuki J. Chem. Soc. Perkin Trans. 1 1990 1809
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